Cas no 76019-86-8 (1-cyclohexylpropan-2-ol)

1-Cyclohexylpropan-2-ol is a secondary alcohol featuring a cyclohexyl substituent, offering a balance of hydrophobicity and reactivity due to its aliphatic cyclic structure. Its chemical stability and moderate polarity make it suitable for use as an intermediate in organic synthesis, particularly in the production of fragrances, pharmaceuticals, and specialty chemicals. The cyclohexyl group enhances steric hindrance, influencing selectivity in reactions such as esterification or ether formation. This compound’s predictable reactivity and compatibility with various solvents contribute to its utility in fine chemical manufacturing. Careful handling is advised due to potential flammability and irritation risks.
1-cyclohexylpropan-2-ol structure
1-cyclohexylpropan-2-ol structure
Product Name:1-cyclohexylpropan-2-ol
CAS No:76019-86-8
MF:C9H18O
MW:142.238623142242
MDL:MFCD00130016
CID:572562
PubChem ID:3018632
Update Time:2025-05-27

1-cyclohexylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • Cyclohexaneethanol, a-methyl-
    • 1-Cyclohexylpropan-2-ol
    • CS-0278522
    • EN300-296476
    • 76019-86-8
    • DTXSID40997364
    • EINECS 278-361-0
    • NS00059825
    • AKOS011901407
    • SCHEMBL1037969
    • CYCLOHEXANEETHANOL, A-METHYL-, (S)-
    • 1-cyclohexylpropan-2-ol
    • MDL: MFCD00130016
    • Inchi: 1S/C9H18O/c1-8(10)7-9-5-3-2-4-6-9/h8-10H,2-7H2,1H3
    • InChI Key: HJUJYGDGYXVQCZ-UHFFFAOYSA-N
    • SMILES: OC(C)CC1CCCCC1

Computed Properties

  • Exact Mass: 142.13584
  • Monoisotopic Mass: 142.135765
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 84.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 0.897
  • Boiling Point: 203.3°C at 760 mmHg
  • Flash Point: 85.7°C
  • Refractive Index: 1.456
  • PSA: 20.23

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1-cyclohexylpropan-2-ol Related Literature

Additional information on 1-cyclohexylpropan-2-ol

Comprehensive Analysis of 1-Cyclohexylpropan-2-ol (CAS No. 76019-86-8): Properties, Applications, and Industry Trends

1-Cyclohexylpropan-2-ol (CAS 76019-86-8) is a versatile organic compound with a molecular formula of C9H18O. This secondary alcohol features a cyclohexyl group attached to a propan-2-ol backbone, making it a valuable intermediate in synthetic chemistry. Its unique structure contributes to properties like moderate polarity, solubility in common organic solvents, and stability under standard conditions. Researchers and industries value this compound for its role in flavor and fragrance synthesis, pharmaceutical intermediates, and specialty polymer additives.

In recent years, the demand for 1-cyclohexylpropan-2-ol has grown due to its eco-friendly profile compared to traditional solvents. With increasing focus on green chemistry and sustainable manufacturing, this compound aligns with trends favoring biodegradable and low-toxicity alternatives. Analytical techniques like GC-MS and NMR spectroscopy confirm its high purity (>98%), a critical factor for applications in cosmetic formulations and agrochemical adjuvants.

The synthesis of CAS 76019-86-8 typically involves the catalytic hydrogenation of corresponding ketones or Grignard reactions with cyclohexylmagnesium halides. Process optimization has reduced energy consumption by 20-30%, addressing the industry's push for carbon footprint reduction. Notably, its low volatility (vapor pressure: 0.12 mmHg at 25°C) makes it preferable for long-lasting fragrance compounds, a key consideration in perfumery.

Emerging applications include its use as a plasticizer enhancer in bio-based polymers, where it improves flexibility without compromising thermal stability. Studies published in Journal of Organic Chemistry (2023) highlight its potential in asymmetric synthesis due to the chiral center at the propan-2-ol moiety. This positions 1-cyclohexylpropan-2-ol as a candidate for chiral auxiliaries in drug development.

From a commercial perspective, the global market for cyclohexyl derivatives is projected to grow at 5.8% CAGR (2024-2030), driven by demand in APAC fragrance industries. Regulatory compliance with REACH and FDA 21 CFR ensures its safe use in consumer products. Storage recommendations include amber glass containers under inert gas to prevent oxidation—a best practice emphasized in ISO 15378 standards for pharmaceutical applications.

Frequently asked questions about 76019-86-8 include its compatibility with epoxy resins (excellent) and biodegradability (OECD 301B: 78% in 28 days). Advanced purification methods like molecular distillation now achieve >99.5% purity, meeting USP-NF requirements for medical-grade materials. These developments reflect the compound's expanding role in high-performance materials.

Recent patents (e.g., WO202318754A1) disclose novel uses of 1-cyclohexylpropan-2-ol in electronic device coatings, leveraging its dielectric properties. Analytical challenges such as isomeric separation from structural analogs have been addressed through HPLC chiral columns, as documented in ACS Sustainable Chemistry publications. Such innovations underscore its relevance in cutting-edge research.

Environmental monitoring data indicates low aquatic toxicity (EC50 >100 mg/L), supporting its inclusion in eco-label formulations. The compound's log P value of 2.3 suggests balanced hydrophilicity/lipophilicity, ideal for transdermal drug delivery systems. These characteristics align with the UN Sustainable Development Goals for responsible chemical innovation.

In quality control, FTIR spectroscopy fingerprinting (characteristic OH stretch at 3350 cm-1) ensures batch consistency. The compound's thermal decomposition profile (>200°C) makes it suitable for high-temperature processes, a feature exploited in aerospace composite production. These technical advantages continue to drive R&D investment in CAS 76019-86-8 derivatives.

Future directions include exploring its ionic liquid derivatives for battery electrolytes and CO2 capture applications. Collaborative studies between academia and industry (e.g., Horizon Europe projects) are investigating its catalytic conversion to value-added chemicals. As circular economy principles gain traction, 1-cyclohexylpropan-2-ol stands out as a molecule bridging traditional chemistry with next-generation sustainable technologies.

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